6-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole

• IUPAC Name: 6-bromo-3-methyl-1-(oxan-2-yl)indazole
• InChI: InChI=1S/C13H15BrN2O/c1-9-11-6-5-10(14)8-12(11)16(15-9)13-4-2-3-7-17-13/h5-6,8,13H,2-4,7H2,1H3
• InChI Key: GHUOWZCTVJNYLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=CC(=C2)Br)C3CCCCO3
• Molecular Formula: C13H15BrN2O
• Molecular Weight: 295.17 g/mol
• CAS No.: 1214900-50-1

Description

6-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole is a useful research compound. Its molecular formula is C13H15BrN2O and its molecular weight is 295.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Indazoles are utilized as key components in synthesizing complex molecular structures, demonstrating their importance in the development of new chemical entities with potential applications in material science and pharmacology. For instance, the synthesis of Chromium(III) complexes with terdentate 2,6-bis(azolylmethyl)pyridine ligands, where indazole is part of the ligand structure, highlights the role of indazoles in forming compounds with potential ethylene polymerization behavior (J. Hurtado et al., 2009).

Antimicrobial and Antitubercular Activity

• Indazole derivatives are investigated for their antimicrobial properties, indicating the compound's relevance in designing new therapeutic agents. For example, the synthesis and evaluation of pyrazole-imidazole-triazole hybrids for antimicrobial activity reveal the potential of indazole structures in contributing to the development of new antimicrobials (Suman Punia et al., 2021).

Anticancer Activity

• The potential anticancer activity of indazole derivatives is a significant area of interest. Research into novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents showcases the therapeutic potential of indazole-based compounds in oncology and inflammation (A. Rahmouni et al., 2016).

Fluorescent Materials

• Indazoles are used in the development of fluorescent materials, where their structural modifications can lead to new fluorophores. This application is evident in the synthesis of fluorescent indazoles through palladium-catalyzed benzannulation, presenting opportunities in materials science for creating novel luminescent compounds (Og Soon Kim et al., 2017).